![molecular formula C23H13Cl2F3N2O B4615011 2-(3,4-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]-4-quinolinecarboxamide](/img/structure/B4615011.png)
2-(3,4-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]-4-quinolinecarboxamide
Overview
Description
2-(3,4-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]-4-quinolinecarboxamide is a useful research compound. Its molecular formula is C23H13Cl2F3N2O and its molecular weight is 461.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 460.0357029 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesic and Anti-inflammatory Applications
2-(3,4-Dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]-4-quinolinecarboxamide and its analogs have been studied for their potential as analgesic and anti-inflammatory agents. Research by Mishra et al. (1988) on cinchophen analogs, including quinoline carboxamide derivatives, demonstrated potent analgesic properties and good anti-inflammatory activity. This suggests a promising avenue for the development of new pain management and anti-inflammatory medications (Mishra, Agrawal, & Maini, 1988).
Antipathogenic Activity
The antipathogenic properties of quinoline derivatives have been explored, with studies indicating that certain thiourea derivatives exhibit significant antibacterial effects, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. These findings highlight the potential for quinoline compounds in the development of new antimicrobial agents with antibiofilm properties, which could enhance the treatment of bacterial infections resistant to conventional antibiotics (Limban, Marutescu, & Chifiriuc, 2011).
Radioligand Development for Peripheral Benzodiazepine Receptors
Research into quinoline-2-carboxamide derivatives has also extended into the field of radioligand development for imaging purposes. A study conducted by Matarrese et al. (2001) explored N-[11C]methylated quinoline-2-carboxamides as potential radioligands for the noninvasive assessment of peripheral benzodiazepine type receptors (PBR) with positron emission tomography (PET). This suggests the utility of these compounds in medical imaging, particularly for mapping PBR distribution in vivo, which could have implications for diagnosing and understanding various neurological and psychiatric conditions (Matarrese et al., 2001).
Properties
IUPAC Name |
2-(3,4-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]quinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H13Cl2F3N2O/c24-17-10-9-13(11-18(17)25)21-12-15(14-5-1-3-7-19(14)29-21)22(31)30-20-8-4-2-6-16(20)23(26,27)28/h1-12H,(H,30,31) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUBQTLXEBRAMEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC(=C(C=C3)Cl)Cl)C(=O)NC4=CC=CC=C4C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H13Cl2F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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